Cas no 1361852-58-5 (2-Amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine)

• Product Name: 2-Amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine
• CAS No: 1361852-58-5
• MF: C₇H₈F₃N₃O
• MW: 207.153131484985
• CID: 4933055
• Update Time: 2025-06-30

2-Amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H8F3N3O/c8-7(9,10)14-5-1-2-13-6(12)4(5)3-11/h1-2H,3,11H2,(H2,12,13)
• InChI Key： WFBBINVNHIWRBV-UHFFFAOYSA-N
• SMILES： FC(OC1C=CN=C(C=1CN)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• XLogP3: 1.1
• Topological Polar Surface Area: 74.2

Additional information on 2-Amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine

Introduction to 2-Amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine (CAS No. 1361852-58-5)

2-Amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine, a compound with the chemical formula C₇H₈F₃N₃O, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound is characterized by its unique structural features, which include a pyridine core substituted with an amino group at the 2-position, an aminomethyl group at the 3-position, and a trifluoromethoxy group at the 4-position. These structural elements contribute to its diverse chemical reactivity and potential biological activity, making it a valuable intermediate in the development of novel therapeutic agents.

The CAS number 1361852-58-5 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and differentiation from other chemical entities. The presence of multiple nitrogen atoms and functional groups such as amines and trifluoromethoxy groups makes this compound a versatile building block for further chemical modifications. These modifications can be tailored to enhance specific properties, such as solubility, bioavailability, or target specificity, which are crucial for pharmaceutical applications.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Pyridine-based compounds are known to exhibit pharmacological properties ranging from antimicrobial to anticancer effects. The structural motif of 2-amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine is particularly noteworthy because it combines several pharmacophoric elements that are frequently observed in active pharmaceutical ingredients (APIs). For instance, the amino groups can serve as hydrogen bond donors or acceptors, facilitating interactions with biological targets, while the trifluoromethoxy group can enhance metabolic stability and binding affinity.

The trifluoromethoxy group is a common substitution pattern in drug design due to its ability to modulate electronic properties and improve pharmacokinetic profiles. This group introduces fluorine atoms, which can increase lipophilicity and binding interactions with enzymes or receptors. Additionally, the aminomethyl group at the 3-position provides another site for functionalization, allowing for the attachment of various pharmacophores or linker molecules. Such structural flexibility makes 2-amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine a valuable scaffold for medicinal chemists.

Recent advancements in computational chemistry and drug discovery technologies have enabled more efficient screening and design of novel compounds. The molecular modeling of 2-amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine has revealed potential interactions with various biological targets, including enzymes and receptors involved in disease pathways. For example, studies suggest that this compound may interact with kinases and other signaling proteins, which are key targets in cancer therapy. Furthermore, its ability to cross the blood-brain barrier has been explored in preclinical models, indicating its potential for central nervous system (CNS) applications.

In the context of drug development, the synthesis of complex molecules often relies on multi-step organic reactions that require high yields and selectivity. The synthetic pathways for 2-amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine have been optimized to ensure scalability and cost-effectiveness. One common approach involves the condensation of appropriate precursors under controlled conditions to introduce the desired functional groups sequentially. Advanced catalytic systems and green chemistry principles have also been employed to minimize waste and improve sustainability.

The pharmacological evaluation of this compound has shown promising results in both in vitro and in vivo studies. Initial assays have demonstrated inhibitory activity against certain enzymes relevant to inflammatory diseases and cancer. Additionally, its interaction with protein targets has been investigated using biophysical techniques such as surface plasmon resonance (SPR) and X-ray crystallography. These studies provide critical insights into the binding mechanism and potential therapeutic efficacy.

The chemical properties of 2-amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine also make it suitable for use as a ligand in coordination chemistry. Transition metal complexes derived from this compound have been explored for their catalytic activity in organic transformations. For instance, palladium complexes exhibit high efficiency in cross-coupling reactions, which are essential for constructing complex molecular architectures found in many drugs.

In conclusion, 2-amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine (CAS No. 1361852-58-5) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features enable diverse applications ranging from drug discovery to catalysis. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in developing innovative therapies for various diseases.